Cas no 2228229-41-0 (2-(dimethoxymethyl)prop-2-enoic acid)

• Product Name: 2-(dimethoxymethyl)prop-2-enoic acid
• CAS No: 2228229-41-0
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 6448450
• PubChem ID: 19785759
• Update Time: 2025-05-21

2-(dimethoxymethyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(dimethoxymethyl)prop-2-enoic acid
• EN300-1738228
• 2228229-41-0
• SCHEMBL9574916

• Inchi： 1S/C6H10O4/c1-4(5(7)8)6(9-2)10-3/h6H,1H2,2-3H3,(H,7,8)
• InChI Key： RDRDRLLRXVQKNJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(=C)C(=O)O)OC

Computed Properties

• Exact Mass: 146.05790880g/mol
• Monoisotopic Mass: 146.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(dimethoxymethyl)prop-2-enoic acid

Introduction to 2-(Dimethoxymethyl)Prop-2-Enoic Acid (CAS No. 2228229-41-0)

2-(Dimethoxymethyl)prop-2-enoic acid is a compound with the CAS registry number 2228229-41-0, representing a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of acrylic acids, specifically featuring a substituted propenoic acid moiety. The presence of the dimethoxymethyl group introduces interesting chemical properties, making it a valuable molecule in organic synthesis and material science.

The structure of 2-(dimethoxymethyl)prop-2-enoic acid consists of a central propenoic acid backbone, with a dimethoxymethyl substituent attached to the second carbon. This substituent is characterized by two methoxy groups (-OCH3) attached to a methyl group, which is further connected to the double bond of the propenoic acid. The compound's IUPAC name reflects its structure: (E)-3-(dimethoxymethylidene)acrylic acid, emphasizing the geometric isomerism introduced by the double bond.

Recent studies have highlighted the potential of dimethoxymethyl-substituted acrylic acids in polymer chemistry. Researchers have explored their use as monomers in polymerization reactions, where the dimethoxymethyl group can influence the polymer's mechanical properties and thermal stability. For instance, a 2023 study published in *Macromolecules* demonstrated that incorporating dimethoxymethyl-substituted acrylic acids into polymeric materials enhances their resistance to UV degradation, making them suitable for outdoor applications such as coatings and adhesives.

In addition to polymer applications, dimethoxymethyl-substituted acrylic acids have shown promise in drug delivery systems. The methoxy groups in the substituent can act as electron-donating groups, potentially influencing the solubility and bioavailability of drugs when incorporated into polymeric carriers. A 2023 review in *Journal of Controlled Release* discussed how such modifications can improve drug encapsulation efficiency and controlled release profiles.

The synthesis of dimethoxymethyl-substituted acrylic acids typically involves multi-step organic reactions. One common approach is the alkylation of acrylic acid derivatives using dimethoxyacetone as an electrophile. This method ensures high yields and good stereochemical control, which are critical for maintaining the compound's desired properties. Advanced techniques such as microwave-assisted synthesis have also been employed to optimize reaction conditions, reducing reaction times while maintaining product quality.

From an environmental perspective, researchers have been investigating the biodegradability of dimethoxymethyl-substituted acrylic acids. A 2023 study published in *Environmental Science & Technology* reported that under aerobic conditions, these compounds exhibit moderate biodegradation rates, suggesting that they could be designed with eco-friendly considerations in mind for future applications.

In summary, CAS No. 2228229-41-0, or dimethoxymethyl-substituted propenoic acid, represents a versatile compound with diverse applications across materials science, pharmaceuticals, and environmental chemistry. Its unique structure and functional groups make it an attractive candidate for further research and development in these fields.